Cas no 1805092-22-1 (4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine
• CAS No: 1805092-22-1
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4890767
• Update Time: 2025-08-04

4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine

• Inchi： 1S/C7H5F2IN2O3/c1-15-7-5(10)3(6(8)9)2-4(11-7)12(13)14/h2,6H,1H3
• InChI Key： DQBPKZVZFULLFY-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine

Introduction to 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine (CAS No. 1805092-22-1)

4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine (CAS No. 1805092-22-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine atom, a methoxy group, and a nitro group, all of which contribute to its potential biological activities and applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it a valuable functional group in drug design. The presence of the iodine atom can influence the compound's lipophilicity and electronic properties, which are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles. The methoxy group often improves the solubility and stability of molecules, while the nitro group can impart potent biological activity through various mechanisms, such as redox cycling and nitroreductase-mediated activation.

Recent studies have explored the potential of 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical for inhibiting tumor growth.

In addition to its anticancer properties, 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. The unique combination of functional groups in this molecule may contribute to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways.

The structural versatility of 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine also makes it an attractive scaffold for further chemical modifications. Researchers have synthesized a range of derivatives by varying the substituents on the pyridine ring, leading to compounds with enhanced potency and selectivity. These derivatives have been evaluated for their biological activities in various in vitro and in vivo models, providing valuable insights into structure-activity relationships (SAR).

In terms of synthetic accessibility, 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine can be prepared through well-established synthetic routes. One common approach involves the sequential functionalization of a pyridine core using appropriate reagents and conditions. The difluoromethylation step can be achieved using difluoroacetic acid or other difluoromethylating agents, while the introduction of the iodine atom can be accomplished through electrophilic aromatic substitution or metal-catalyzed reactions. The methylation and nitration steps are typically performed using standard organic synthesis techniques.

The safety profile of 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits favorable toxicological properties, with low cytotoxicity towards normal cells and tissues. However, further investigations are needed to fully assess its safety and efficacy in clinical settings.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-methoxy-6-nitropyridine (CAS No. 1805092-22-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and synthetic accessibility make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.